4-(4-Hydroxybutyl)phenol
Overview
Description
Scientific Research Applications
Biomedical Applications
Polyhydroxyalkanoates (PHAs), including poly(4-hydroxybutyrate), show significant potential for medical applications due to their recognized biocompatibility. Low molecular weight oligomers derived from these polymers, including those consisting of 4-hydroxybutyrate, do not demonstrate cardiotoxicity, hepatotoxicity, carcinogenicity, or mutagenicity, and are neither substrates nor inhibitors of the cytochromes involved in xenobiotic metabolism. This suggests their suitability for medical and biotechnological applications (Roman et al., 2020).
Tissue Engineering Materials
Polyhydroxyalkanoates (PHA), including poly 4-hydroxybutyrate (P4HB), are utilized in various medical devices and tissue engineering applications due to their biodegradability and thermoprocessability. These materials have been employed in the development of sutures, cardiovascular patches, orthopedic pins, and other medical devices. P4HB, in particular, is approved for medical applications, underlining its significance in the biomedical field (Chen & Wu, 2005).
Synthetic Pathways in Microbial Systems
A novel phenol synthetic pathway in Escherichia coli, involving the conversion of 4-hydroxybenzoate to phenol, has been developed. This process highlights the potential of using microbial systems for the biosynthesis of phenol, a critical chemical in the industry. The enhancement of phenol production through genetic engineering demonstrates the versatility of microbial systems in synthesizing valuable chemicals (Miao et al., 2015).
Biosynthesis from Methane
Methylosinus trichosporium OB3b, a Type II methanotroph, has been genetically engineered to synthesize 4-hydroxybutyric acid (4-HB) from methane. This development opens up avenues for utilizing methane, a potent greenhouse gas, as a raw material for producing valuable chemicals such as 4-HB and bioplastics. This approach demonstrates the potential of bioengineering in creating sustainable and environmentally friendly production methods (Nguyen & Lee, 2021).
Pharmaceutical Research
A new phenolic compound, 5,(4-hydroxybutyl),2,3-dimethoxyphenol, isolated from Nicotiana tabacum leaves, exhibited anti-tobacco mosaic virus activity. This discovery adds to the understanding of naturally occurring phenolic compounds and their potential applications in pharmaceutical research (Chen et al., 2014).
Polymer Applications
Poly(4-hydroxybutyrate) has been extensively researched for its applications in the polymer industry. Its biodegradable nature and compatibility with the human body make it a valuable material for medical applications, such as in sutures, repair patches, and other medical devices. Genetic engineering has been applied to develop production strains capable of synthesizing this polymer from various carbon sources, highlighting its potential in sustainable manufacturing (Utsunomia et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
4-(4-hydroxybutyl)phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O2/c11-8-2-1-3-9-4-6-10(12)7-5-9/h4-7,11-12H,1-3,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWEDBUUPMLVCDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCCCO)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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